Cas no 2227782-03-6 ((1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol)

• Product Name: (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol
• CAS No: 2227782-03-6
• MF: C₆H₉ClN₂OS
• MW: 192.666458845139
• CID: 6592990
• PubChem ID: 165639890
• Update Time: 2025-05-21

(1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol
• 2227782-03-6
• EN300-1994431

• Inchi： 1S/C6H9ClN2OS/c7-6-9-3-5(11-6)4(10)1-2-8/h3-4,10H,1-2,8H2/t4-/m1/s1
• InChI Key： XAGCARJXJOBEMC-SCSAIBSYSA-N
• SMILES： ClC1=NC=C([C@@H](CCN)O)S1

Computed Properties

• Exact Mass: 192.0124118g/mol
• Monoisotopic Mass: 192.0124118g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 127
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 87.4Ų

Additional information on (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol

Comprehensive Overview of (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol (CAS No. 2227782-03-6)

The compound (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol, identified by its CAS number 2227782-03-6, is a chiral amino alcohol derivative with significant potential in pharmaceutical and agrochemical applications. Its unique structure, featuring a thiazole ring and an amino-propanol moiety, makes it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals are increasingly interested in this compound due to its stereospecific properties and versatility in drug design.

One of the key features of (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol is its chiral center, which plays a critical role in its biological activity. The (1R) configuration ensures high enantiomeric purity, a factor that is crucial for achieving desired pharmacological effects. This compound is often explored in the context of asymmetric synthesis and catalysis, where its ability to act as a building block for more complex structures is highly valued.

In recent years, the demand for chiral intermediates like CAS 2227782-03-6 has surged, driven by advancements in precision medicine and green chemistry. The pharmaceutical industry, in particular, seeks such compounds to develop targeted therapies with fewer side effects. Additionally, the agrochemical sector utilizes similar structures to create eco-friendly pesticides, aligning with global trends toward sustainable agriculture.

The synthesis of (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol typically involves multi-step organic reactions, including stereoselective reduction and functional group transformations. Researchers often employ NMR spectroscopy and HPLC analysis to confirm its purity and stereochemistry. These analytical techniques are essential for ensuring the compound meets the stringent quality standards required for industrial and research applications.

From a commercial perspective, CAS 2227782-03-6 is available through specialized chemical suppliers, often in small quantities for research purposes. Its price and availability can vary depending on market demand and the complexity of its synthesis. For those interested in purchasing or synthesizing this compound, it is advisable to consult recent scientific literature or patent databases for the latest methodologies and applications.

Looking ahead, the potential applications of (1R)-3-amino-1-(2-chloro-1,3-thiazol-5-yl)propan-1-ol are vast. Its role in the development of new drugs and agrochemicals is likely to expand as researchers uncover more about its properties and reactivity. For those in the field of medicinal chemistry or organic synthesis, this compound represents a promising area of study with numerous opportunities for innovation.